![molecular formula C21H19N3O7S2 B269699 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate](/img/structure/B269699.png)
4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the sulfonate family and has been shown to have a variety of biological effects, including anti-cancer and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate is not fully understood. However, studies have suggested that this compound may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, it has been suggested that this compound may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. In addition, studies have suggested that this compound may also have antioxidant properties, which could help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for the development of new anti-cancer agents. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that high doses of this compound can be toxic to cells, which could limit its usefulness in certain applications.
Future Directions
There are many potential future directions for research on 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate. One area of research that is particularly promising is the development of new anti-cancer agents based on this compound. Researchers could also explore the potential use of this compound in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In addition, future research could focus on elucidating the mechanism of action of this compound and identifying potential targets for drug development.
Synthesis Methods
The synthesis of 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate involves the reaction of 4-nitro-m-toluenesulfonic acid with 4-methylphenylhydrazine to form the intermediate product, 4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonamide. This intermediate is then treated with sulfuric acid and acetic anhydride to form the final product, this compound.
Scientific Research Applications
4-{2-[(4-Methylphenyl)sulfonyl]carbohydrazonoyl}phenyl 3-nitro-4-methylbenzenesulfonate has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research is in the development of anti-cancer agents. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast, colon, and lung cancer.
In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, which play a key role in the development of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
Molecular Formula |
C21H19N3O7S2 |
---|---|
Molecular Weight |
489.5 g/mol |
IUPAC Name |
[4-[(E)-[(4-methylphenyl)sulfonylhydrazinylidene]methyl]phenyl] 4-methyl-3-nitrobenzenesulfonate |
InChI |
InChI=1S/C21H19N3O7S2/c1-15-3-10-19(11-4-15)32(27,28)23-22-14-17-6-8-18(9-7-17)31-33(29,30)20-12-5-16(2)21(13-20)24(25)26/h3-14,23H,1-2H3/b22-14+ |
InChI Key |
FDSVZRYZFRNRCH-HYARGMPZSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=C(C=C2)OS(=O)(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-] |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OS(=O)(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OS(=O)(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.